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Compound of Interest

Compound Name: (5-Methylpyrimidin-2-yl)methanol

Cat. No.: B1322857 Get Quote

Essential Safety and Handling Guide for (5-
Methylpyrimidin-2-yl)methanol
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling (5-Methylpyrimidin-2-yl)methanol.
The following procedures are designed to ensure safe handling, use, and disposal of this

chemical in a laboratory setting.

Chemical Identifier:

Name (5-Methylpyrimidin-2-yl)methanol

CAS Number 90905-61-6

Molecular Formula C₆H₈N₂O

Molecular Weight 124.14

Purity ≥97%
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Based on data from structurally similar compounds such as (2-Phenylpyrimidin-5-yl)methanol,

(5-Methylpyrimidin-2-yl)methanol is anticipated to present the following hazards.

Correspondingly, appropriate personal protective equipment must be utilized.

Hazard Summary:

Hazard Statement Description GHS Pictogram

H302 - Harmful if swallowed May cause harm if ingested. GHS07

H315 - Causes skin irritation
May cause redness and

irritation upon skin contact.
GHS07

H319 - Causes serious eye

irritation

May cause significant eye

irritation.
GHS07

H335 - May cause respiratory

irritation

May irritate the respiratory tract

if inhaled.
GHS07

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

Eye Protection

Chemical safety goggles (European standard -

EN 166) should be worn at all times when

handling this compound.[1]

Hand Protection

Protective gloves, such as nitrile or butyl rubber,

must be worn.[1][2] Gloves should be inspected

prior to use and replaced if any signs of

degradation are present.

Skin and Body Protection
A lab coat or long-sleeved clothing should be

worn to prevent skin contact.[1]

Respiratory Protection

In case of inadequate ventilation or when

handling large quantities, use a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors.[1][2] A respiratory

protection program that meets OSHA 29 CFR

1910.134 and ANSI Z88.2 requirements should

be followed.[2]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of (5-Methylpyrimidin-2-
yl)methanol and ensuring a safe laboratory environment.

Operational Plan:

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, especially when handling the powder form to avoid dust formation.[1]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1]

Do not ingest or inhale the substance.[1]

Wash hands thoroughly after handling.[1]
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Do not eat, drink, or smoke in the laboratory.[1][3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] The

recommended storage temperature is room temperature.[4]

Accidental Release and First Aid Measures
Immediate and appropriate responses to spills or exposure are crucial.

Emergency Procedures:

Situation Protocol

Spill

For small spills, sweep up the solid material,

avoiding dust generation, and place it into a

suitable, labeled container for disposal.[1]

Ventilate the area and wash the spill site after

material pickup is complete.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[1] If

irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.

Inhalation

Move the individual to fresh air.[1] If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[1] Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[1] Seek immediate medical attention.[3]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.dk/store/msds?partNumber=10376274&countryCode=DK&language=en
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/08/Methanol-A412-1.pdf
https://www.fishersci.dk/store/msds?partNumber=10376274&countryCode=DK&language=en
https://www.calpaclab.com/5-methylpyrimidin-2-yl-methanol-min-97-250-mg/ala-m178140-250mg
https://www.fishersci.dk/store/msds?partNumber=10376274&countryCode=DK&language=en
https://www.fishersci.dk/store/msds?partNumber=10376274&countryCode=DK&language=en
https://www.fishersci.dk/store/msds?partNumber=10376274&countryCode=DK&language=en
https://www.fishersci.dk/store/msds?partNumber=10376274&countryCode=DK&language=en
https://www.fishersci.dk/store/msds?partNumber=10376274&countryCode=DK&language=en
https://www.fishersci.dk/store/msds?partNumber=10376274&countryCode=DK&language=en
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/08/Methanol-A412-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(5-Methylpyrimidin-2-yl)methanol and its containers must be disposed of as hazardous

waste.

Disposal Protocol:

Waste Collection: Collect waste material in a designated, properly labeled, and sealed

container.

Disposal Method: Dispose of the chemical waste in accordance with local, regional, and

national regulations.[1] Do not dispose of it down the drain or in regular trash.

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.

The rinsate should be collected and disposed of as hazardous waste.[5] Once cleaned, the

container can be disposed of according to institutional guidelines.

Experimental Workflow for Handling (5-
Methylpyrimidin-2-yl)methanol
The following diagram illustrates the standard workflow for safely handling this compound in a

laboratory setting.
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Caption: Workflow for Safe Handling of (5-Methylpyrimidin-2-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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